Cas no 2210-03-9 (2-(bromomethyl)-2-methylpropane-1,3-diol)

• Product Name: 2-(bromomethyl)-2-methylpropane-1,3-diol
• CAS No: 2210-03-9
• MF: C₅H₁₁BrO₂
• MW: 183.043641328812
• MDL: MFCD20621433
• CID: 275389
• PubChem ID: 75163
• Update Time: 2025-05-25

2-(bromomethyl)-2-methylpropane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-(bromomethyl)-2-methyl-
• 2-(Bromomethyl)-2-methylpropane-1,3-diol; 1,3-Propanediol, 2-(bromomethyl)-2-methyl-
• 2-(bromomethyl)-2-methylpropane-1,3-diol
• EINECS 218-636-4
• MFCD20621433
• W-109760
• NS00048227
• 1,3-Propanediol, 2-(bromomethyl)-2-methyl-
• DTXSID10176609
• 2210-03-9
• SCHEMBL3687384
• EN300-218116
• 2-(bromomethyl)-2-methyl-1,3-propanediol
• 2-bromomethyl-2-methyl-1,3-propanediol

• MDL： MFCD20621433
• Inchi： 1S/C5H11BrO2/c1-5(2-6,3-7)4-8/h7-8H,2-4H2,1H3
• InChI Key： CRXGGNZLPTXQHB-UHFFFAOYSA-N
• SMILES： BrCC(C)(CO)CO

Computed Properties

• Exact Mass: 181.99423
• Monoisotopic Mass: 181.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 61.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 1.534
• Boiling Point: 288.9°C at 760 mmHg
• Flash Point: 128.5°C
• Refractive Index: 1.515
• PSA: 40.46

Additional information on 2-(bromomethyl)-2-methylpropane-1,3-diol

2-(Bromomethyl)-2-Methylpropane-1,3-Diol: A Comprehensive Overview

2-(Bromomethyl)-2-methylpropane-1,3-diol is a versatile organic compound with the CAS registry number 2210-03-9. This compound is characterized by its unique structure, which includes a bromomethyl group attached to a branched propane diol framework. The presence of both hydroxyl and bromine functionalities makes it a valuable intermediate in various chemical reactions and synthesis processes. In this article, we will delve into the structural properties, chemical behavior, applications, and recent advancements related to this compound.

The molecular structure of 2-(bromomethyl)-2-methylpropane-1,3-diol consists of a central propane chain with two hydroxyl groups located at the 1st and 3rd positions. A bromomethyl group (-CH₂Br) is attached to the 2nd carbon, which also bears a methyl group (-CH₃). This arrangement imparts the molecule with a high degree of steric hindrance due to the bulky substituents around the central carbon atom. The steric effects influence the reactivity of the compound in various chemical transformations, making it an interesting subject for mechanistic studies in organic chemistry.

One of the key features of 2-(bromomethyl)-2-methylpropane-1,3-diol is its ability to undergo nucleophilic substitution reactions at the bromine atom. The bulky environment around the bromine atom makes it less susceptible to SN₂-type substitutions but facilitates SN₁ mechanisms under certain conditions. Recent studies have explored the use of this compound as a precursor for synthesizing biologically active molecules, such as antiviral agents and anticancer drugs. For instance, researchers have reported its application in the synthesis of nucleoside analogs, which are critical components in antiviral therapies.

In addition to its role in medicinal chemistry, 2-(bromomethyl)-2-methylpropane-1,3-diol has found applications in polymer chemistry and materials science. Its hydroxyl groups can participate in condensation reactions, enabling the formation of polymeric networks with tailored properties. For example, it has been used as a building block for synthesizing hydrogels with potential applications in drug delivery systems and tissue engineering.

Recent advancements in green chemistry have also highlighted the potential of 2-(bromomethyl)-2-methylpropane-1,3-diol as an eco-friendly reagent in organic synthesis. Researchers have developed catalytic methods to enhance its reactivity while minimizing waste generation. These methods include the use of phase-transfer catalysts and microwave-assisted synthesis techniques, which significantly improve reaction efficiency and selectivity.

The physical properties of 2-(bromomethyl)-2-methylpropane-1,3-diol are also worth noting. It exists as a colorless liquid at room temperature with a boiling point around 150°C. Its solubility in polar solvents such as water and alcohols makes it suitable for use in aqueous reaction systems. The compound is stable under normal storage conditions but should be protected from moisture and light to prevent degradation.

In terms of safety considerations, 2-(bromomethyl)-2-methylpropane-1,3-diol should be handled with care due to its reactive nature. Proper personal protective equipment (PPE) should be worn during handling and storage to avoid skin or eye contact. Despite its reactive properties, it does not pose significant environmental hazards when used responsibly.

Looking ahead, ongoing research continues to uncover new applications for 2-(bromomethyl)-2-methylpropane-1,3-diol across diverse fields such as catalysis, materials science, and pharmaceuticals. Its unique combination of functional groups and structural features positions it as an invaluable tool for chemists seeking innovative solutions to complex synthetic challenges.

In conclusion, 《